2-Pyrazinemethanol, 3-iodo-alpha-methyl-

• Molecular Formula: C6H7IN2O
• Molecular Weight: 250.04 g/mol
• IUPAC Name: 1-(3-iodopyrazin-2-yl)ethanol
• InChI: InChI=1S/C6H7IN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-4,10H,1H3
• InChI Key: XCFSJLYAKIVQMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CN=C1I)O

Description

2-Pyrazinemethanol, 3-iodo-alpha-methyl- is a pyrazine derivative characterized by a hydroxylmethyl (-CH₂OH) group at the 2-position of the pyrazine ring, a methyl group (-CH₃) on the alpha carbon adjacent to the hydroxyl group, and an iodine atom at the 3-position. While direct synthesis data for this compound are absent in the provided evidence, analogous iodinated pyrazine derivatives are synthesized via iodine-mediated reactions (e.g., using I₂ in ethanol at 60°C) , suggesting feasible routes for its preparation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Pyrazinemethanol	None	C₅H₆N₂O	110.11	Base structure; used in drug synthesis
3-Chloro-2-pyrazinemethanol	Cl at 3-position	C₅H₅ClN₂O	144.56	Higher reactivity due to Cl; precursor in medicinal chemistry
6-Methyl-2-pyrazinemethanol	CH₃ at 6-position	C₆H₈N₂O	124.14	Increased lipophilicity; potential CNS activity
5-Methyl-2-pyrazinemethanol 1,4-dioxide	CH₃ at 5-position; oxidized ring	C₆H₈N₂O₃	156.14	Enhanced polarity; explored in oxidation studies
3-Iodo-alpha-methyl-2-pyrazinemethanol	I at 3-position; CH₃ on alpha-C	C₆H₇IN₂O	250.04 (theoretical)	Potential radiolabeling applications; improved tumor uptake

Key Observations:

Halogenation Effects: The iodine atom in 3-iodo-alpha-methyl-2-pyrazinemethanol increases molecular weight and polarizability compared to chloro analogs (e.g., 3-chloro derivative: 144.56 g/mol vs. 250.04 g/mol). Iodine’s larger atomic radius may enhance binding to biological targets (e.g., amino acid transporters in tumors) .

Alkylation Effects: The alpha-methyl group likely increases lipophilicity, improving blood-brain barrier penetration compared to non-alkylated derivatives (e.g., 2-Pyrazinemethanol) . Methylation at the 6-position (6-Methyl-2-pyrazinemethanol) reduces solubility but may enhance metabolic stability .

Biological Activity: Pyrazinemethanol derivatives are intermediates in synthesizing antimalarial agents (e.g., imidazolopiperazines) and anticancer compounds . Iodinated analogs may exhibit unique pharmacokinetics, as seen in IMT’s superior tumor-to-brain contrast compared to fluorine-labeled tracers .